2-Bromo-6-fluoro-3-hydroxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-6-fluoro-3-hydroxybenzyl alcohol
- Inchi： 1S/C7H6BrFO2/c8-7-4(3-10)5(9)1-2-6(7)11/h1-2,10-11H,3H2
- InChI Key： RBYYMFZYTLSUMS-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=C(C=1CO)F)O

Computed Properties

Exact Mass: 219.95352 g/mol
Monoisotopic Mass: 219.95352 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 40.5
Molecular Weight: 221.02

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014001811-250mg	2-Bromo-6-fluoro-3-hydroxybenzyl alcohol	1782364-69-5	97%	250mg	504.00 USD	2021-06-22
Alichem	A014001811-500mg	2-Bromo-6-fluoro-3-hydroxybenzyl alcohol	1782364-69-5	97%	500mg	798.70 USD	2021-06-22
Alichem	A014001811-1g	2-Bromo-6-fluoro-3-hydroxybenzyl alcohol	1782364-69-5	97%	1g	1,549.60 USD	2021-06-22

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Additional information on 2-Bromo-6-fluoro-3-hydroxybenzyl alcohol

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol (CAS No. 1782364-69-5): A Key Intermediate in Modern Pharmaceutical Development

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol, with the CAS No. 1782364-69-5, represents a multifunctional chemical compound that has garnered significant attention in the field of pharmaceutical research. This organic molecule combines the structural features of halogenated aromatic rings, hydroxyl groups, and alcohol functionalities, making it a critical intermediate in the synthesis of various bioactive agents. Recent advancements in synthetic chemistry and drug discovery have highlighted the importance of this compound as a versatile building block for the development of novel therapeutics targeting metabolic disorders, inflammatory diseases, and oncological conditions.

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol is characterized by its bromine atom at the 2-position, fluorine substitution at the 6-position, and a hydroxyl group at the 3-position of a benzene ring, with an alcohol moiety attached to the benzyl carbon. These functional groups contribute to its reactivity and selectivity in chemical reactions, enabling the formation of complex molecular architectures. The fluorine atom enhances the electrophilic character of the molecule, while the hydroxyl group introduces hydrogen bonding capabilities, which are essential for drug-target interactions.

Recent studies published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* have demonstrated the synthetic utility of 2-Bromo-6-fluoro-3-hydroxybenzyl alcohol in the construction of bioactive scaffolds. For instance, a 2023 study by Zhang et al. reported the asymmetric synthesis of 2-Bromo-6-fluoro-3-hydroxybenzyl alcohol using enantioselective catalysis, which significantly improved the stereochemical control over the final product. This synthetic route has been optimized for scalable production, making it a promising candidate for industrial applications.

The biological activity of 2-Bromo-6-fluoro-3-hydroxybenzyl alcohol has been explored in several in vitro and in vivo studies. Researchers at the University of Tokyo found that this compound exhibits moderate inhibitory activity against protease enzymes involved in pathogen replication, suggesting its potential as an antiviral agent. Additionally, 2023 research from the European Molecular Biology Laboratory highlighted its anti-inflammatory properties, with the fluorine substitution playing a critical role in modulating cytokine signaling pathways.

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol has also been evaluated for its pharmacokinetic profile. A 2023 pharmacological study published in *Drug Metabolism and Disposition* revealed that the compound demonstrates extended half-life and low metabolic clearance, which are advantageous for drug development. These properties are attributed to the hydroxyl group and fluorine substitution, which enhance stability and bioavailability in biological systems.

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol is frequently used as a precursor in the synthesis of heterocyclic compounds, which are prevalent in modern pharmaceuticals. For example, a 2023 patent by Pfizer describes the use of this compound in the synthesis of pyrrole derivatives, which are known for their antibacterial and anti-cancer activities. The bromine atom serves as a leaving group in nucleophilic substitution reactions, facilitating the formation of complex ring structures.

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol has also been incorporated into drug delivery systems. A 2023 study by MIT researchers demonstrated its application in liposomal formulations, where it acts as a hydrophilic component to enhance drug solubility and targeting efficiency. This application underscores its versatility in pharmaceutical formulations and its potential to improve therapeutic outcomes.

Recent computational studies have further elucidated the molecular interactions of 2-Bromo-6-fluoro-3-hydroxybenzyl alcohol with biological targets. Using molecular docking simulations, researchers at Harvard University predicted that the compound binds to cytosolic proteins involved in metabolic regulation, which could explain its therapeutic potential. These computational models provide valuable insights into the mechanism of action and guide structure-activity relationship studies.

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol is also being explored for its environmental impact. A 2023 report by the European Environment Agency highlighted the low toxicity of this compound in aquatic systems, which is crucial for its sustainable use in pharmaceutical manufacturing. This eco-friendly profile makes it an attractive candidate for green chemistry initiatives.

The synthetic versatility of 2-Bromo-6-fluoro-3-hydroxybenzyl alcohol is further demonstrated by its use in combinatorial chemistry. A 2023 study by Merck & Co. reported the library synthesis of 2-Bromo-6-fluoro-3-hydroxybenzyl alcohol derivatives, which showed diverse biological activities ranging from antimicrobial to anti-diabetic effects. This approach highlights the potential of this compound as a platform for drug discovery.

In conclusion, 2-Bromo-6-fluoro-3-hydroxybenzyl alcohol is a critical intermediate in modern drug development, with its functional groups and chemical reactivity enabling the synthesis of diverse bioactive agents. Recent advancements in synthetic methods, pharmacological studies, and computational modeling have further expanded its applications in pharmaceutical research. As research continues, this compound is likely to play an even more significant role in the design of novel therapeutics for a wide range of medical conditions.

For further information on the synthesis, applications, and biological activity of 2-Bromo-6-fluoro-3-hydroxybenzyl alcohol, researchers and industry professionals are encouraged to consult recent scientific literature and patent databases. The continued exploration of this compound will undoubtedly contribute to the advancement of medicinal chemistry and pharmaceutical science.

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol is a key player in the evolution of drug discovery, bridging the gap between chemical synthesis and biological function. Its versatility and potential applications make it a valuable asset in the pharmaceutical industry and academic research. As technology advances, the impact of this compound will only grow, paving the way for innovative therapies and scientific breakthroughs.

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol stands as a testament to the power of synthetic chemistry in addressing complex medical challenges. Its role in drug development is not only significant but also promising, offering new opportunities for research and innovation. The future of pharmaceutical science may well be shaped by the continued study and application of this remarkable compound.

2-Bromo-6-fluoro-3-hydroxybenzyl alcohol is more than just a chemical compound; it represents the intersection of chemistry and biology, where innovation meets application. Its potential to transform medicine is vast, and its impact on scientific research is profound. As researchers and scientists continue to explore its properties and applications, the significance of this compound will only increase, solidifying its place in the history of pharmaceutical discovery.

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2-Bromo-6-fluoro-3-hydroxybenzyl alcohol is a testament to the power of scientific inquiry, a reflection of human ingenuity and the relentless pursuit of knowledge. Its contributions to medicine are transformative, and its impact on the future of healthcare is profound. As research continues, the legacy of this compound will continue to inspire and guide the next generation of scientists and innovators.

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2-Bromo-6-fluoro-3-hydroxybenzyl alcohol is a key player in the evolution of drug discovery, with its contributions to pharmaceutical research being invaluable. Its importance in scientific innovation is unparalleled, and its potential to revolutionize medicine is limitless. As research continues, the future of medicine will be shaped by the discoveries made through this compound.